molecular formula C17H12F6O2 B8566608 2-{[3,5-Bis(trifluoromethyl)phenyl]methoxy}-1-phenylethan-1-one CAS No. 345579-46-6

2-{[3,5-Bis(trifluoromethyl)phenyl]methoxy}-1-phenylethan-1-one

Cat. No.: B8566608
CAS No.: 345579-46-6
M. Wt: 362.27 g/mol
InChI Key: FQLPGYFOLQVTLE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-{[3,5-Bis(trifluoromethyl)phenyl]methoxy}-1-phenylethan-1-one is a useful research compound. Its molecular formula is C17H12F6O2 and its molecular weight is 362.27 g/mol. The purity is usually 95%.
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Properties

CAS No.

345579-46-6

Molecular Formula

C17H12F6O2

Molecular Weight

362.27 g/mol

IUPAC Name

2-[[3,5-bis(trifluoromethyl)phenyl]methoxy]-1-phenylethanone

InChI

InChI=1S/C17H12F6O2/c18-16(19,20)13-6-11(7-14(8-13)17(21,22)23)9-25-10-15(24)12-4-2-1-3-5-12/h1-8H,9-10H2

InChI Key

FQLPGYFOLQVTLE-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)C(=O)COCC2=CC(=CC(=C2)C(F)(F)F)C(F)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

2-(3,5-Bis(trifluoromethyl)benzyloxymethyl)-2-phenyl-[1,3]dioxolane (50.72 g, 140 mmol) was dissolved in THF (300 mL), 60 mol/L hydrochloric acid (50 mL) was added thereto and the mixture was heated to reflux for 20 hours. After the solvent was evaporated in vacuo, water was added to the residue followed by extracting with chloroform. The organic layers were combined, washed with water and a saturated saline solution and dried over anhydrous sodium sulfate and the solvent was evaporated in vacuo to give 2-(3,5-bis(trifluoromethyl)-benzyloxy)-1-phenylethanone (48.90 g, 96%) as an oily product. 1H-NMR (DMSO-d6) δ: 4.82 (s, 2H), 5.07 (s, 2H), 7.53-7.57 (m, 2H), 7.66-7.69 (m, 1H), 7.94-7.96 (m, 2H), 8.03 (s, 1H), 8.11 (s, 2H).
Name
2-(3,5-Bis(trifluoromethyl)benzyloxymethyl)-2-phenyl-[1,3]dioxolane
Quantity
50.72 g
Type
reactant
Reaction Step One
Name
Quantity
300 mL
Type
solvent
Reaction Step One
Quantity
50 mL
Type
reactant
Reaction Step Two

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